Cas no 2229164-66-1 (1-2-(dimethylamino)pyridin-3-yl-2,2-difluoroethan-1-one)

• Product Name: 1-2-(dimethylamino)pyridin-3-yl-2,2-difluoroethan-1-one
• CAS No: 2229164-66-1
• MF: C₉H₁₀F₂N₂O
• MW: 200.185308933258
• CID: 6395498
• PubChem ID: 165629587
• Update Time: 2025-05-21

1-2-(dimethylamino)pyridin-3-yl-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-2-(dimethylamino)pyridin-3-yl-2,2-difluoroethan-1-one
• 2229164-66-1
• EN300-1953926
• 1-[2-(dimethylamino)pyridin-3-yl]-2,2-difluoroethan-1-one

• Inchi： 1S/C9H10F2N2O/c1-13(2)9-6(4-3-5-12-9)7(14)8(10)11/h3-5,8H,1-2H3
• InChI Key： QAHHHBXTJWZVRV-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC=CN=C1N(C)C)=O)F

Computed Properties

• Exact Mass: 200.07611927g/mol
• Monoisotopic Mass: 200.07611927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 33.2Ų

Additional information on 1-2-(dimethylamino)pyridin-3-yl-2,2-difluoroethan-1-one

1-(2-(Dimethylamino)Pyridin-3-yl)-2,2-Difluoroethan-1-one: A Comprehensive Overview

1-(2-(Dimethylamino)Pyridin-3-yl)-2,2-Difluoroethan-1-one, also known by its CAS number 2229164-66-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule combines a pyridine ring with a dimethylamino group and a fluorinated ketone moiety, making it a versatile building block for various chemical reactions.

The synthesis of 1-(2-(Dimethylamino)Pyridin-3-yl)-2,2-Difluoroethan-1-one involves a series of carefully designed steps to ensure high purity and yield. Recent advancements in synthetic methodologies have enabled more efficient routes to this compound, leveraging the principles of green chemistry to minimize environmental impact. The use of fluorinated intermediates has been particularly beneficial in enhancing the stability and bioavailability of the final product.

Structurally, the compound exhibits a planar geometry due to the aromatic nature of the pyridine ring. The dimethylamino group at the 2-position of the pyridine ring introduces electron-donating effects, which can influence the reactivity and selectivity of the molecule in various chemical transformations. The presence of two fluorine atoms at the 2-position of the ethanone moiety adds rigidity to the structure and contributes to its unique electronic properties.

Recent studies have highlighted the potential of 1-(2-(Dimethylamino)Pyridin-3-yl)-2,2-Difluoroethan-1-one as a precursor for bioactive molecules. Its ability to undergo nucleophilic substitutions and conjugate additions makes it an ideal candidate for constructing complex molecular frameworks. For instance, researchers have successfully utilized this compound as a starting material for synthesizing novel kinase inhibitors, which hold promise in cancer therapy.

In terms of physical properties, this compound exhibits a high melting point and moderate solubility in organic solvents. Its thermal stability has been tested under various conditions, revealing its suitability for high-temperature reactions. Spectroscopic analyses, including UV-vis and NMR spectroscopy, have provided insights into its electronic transitions and molecular conformation.

The application of computational chemistry tools has further enriched our understanding of this compound's behavior. Quantum mechanical calculations have been employed to predict its reactivity towards different nucleophiles and electrophiles. These studies have revealed that the dimethylamino group plays a critical role in modulating the electron density distribution across the molecule.

In conclusion, 1-(2-(Dimethylamino)Pyridin-3-yl)-2,2-Difluoroethan-1-one stands as a testament to the ingenuity of modern organic synthesis. Its structural versatility and promising pharmacological profile make it a valuable asset in contemporary drug discovery efforts. As research continues to uncover new facets of this compound's potential, it is poised to play an increasingly important role in advancing therapeutic interventions.